3-((6-methoxypyrazin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide

• IUPAC Name: 3-(6-methoxypyrazin-2-yl)oxy-N-(2-phenylethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H22N4O3/c1-24-16-11-19-12-17(21-16)25-15-8-10-22(13-15)18(23)20-9-7-14-5-3-2-4-6-14/h2-6,11-12,15H,7-10,13H2,1H3,(H,20,23)
• InChI Key: YSVIZMPHISSUAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=N1)OC2CCN(C2)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 2034209-30-6

Description

3-((6-methoxypyrazin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide, also known as MPX, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

AlphaVbeta3 Antagonist for Osteoporosis Treatment

• Study : "Nonpeptide alphavbeta3 antagonists. 8. In vitro and in vivo evaluation of a potent alphavbeta3 antagonist for the prevention and treatment of osteoporosis" by Hutchinson et al. (2003).
• Findings : This study focuses on a compound with a similar structure that acts as an alphaVbeta3 antagonist. It shows potential for osteoporosis treatment due to its efficacy in in vivo models of bone turnover (Hutchinson et al., 2003).

Antidepressant-Like Activity

• Study : "Discovery of new anti-depressants from structurally novel 5-HT3 receptor antagonists" by Mahesh et al. (2011).
• Findings : This research identified novel compounds as 5-HT3 receptor antagonists with antidepressant-like activity in forced swim tests, highlighting the therapeutic potential of similar compounds in mental health treatment (Mahesh et al., 2011).

Met Kinase Inhibitor for Cancer Treatment

• Study : "Discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a selective and orally efficacious inhibitor of the Met kinase superfamily" by Schroeder et al. (2009).
• Findings : This paper discusses a Met kinase inhibitor with significant potential in cancer therapy, especially in gastric carcinoma treatment (Schroeder et al., 2009).

Anti-5-Lipoxygenase Agents for Cancer Therapy

• Study : "Synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents" by Rahmouni et al. (2016).
• Findings : This study explores pyrazolopyrimidines derivatives as potential anti-cancer and anti-5-lipoxygenase agents, indicative of the therapeutic applications of related compounds in oncology (Rahmouni et al., 2016).

Nootropic Agents

• Study : "Potential Nootropic Agents: Synthesis of Some 1,4-Disubstituted 2-Oxopyrrolidines and Some Related Compounds" by Valenta et al. (1994).
• Findings : This research investigates 2-Oxopyrrolidines as potential nootropic agents, suggesting the role of similar compounds in enhancing cognitive functions (Valenta et al., 1994).

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, structure, reactivity, mechanism of action, and biological activities. Additionally, its potential applications in areas such as medicinal chemistry could be explored.